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Compound of Interest

Compound Name: 2,5-Dihydroxy-1,4-benzoquinone

Cat. No.: B104904

Essential Safety and Handling Guide for 2,5-
Dihydroxy-1,4-benzoquinone

This guide provides immediate safety, handling, and disposal protocols for researchers,
scientists, and drug development professionals working with 2,5-Dihydroxy-1,4-
benzoquinone. Adherence to these procedures is critical for ensuring a safe laboratory
environment.

Hazard Identification and Classification

2,5-Dihydroxy-1,4-benzoquinone is classified as a hazardous substance. It is harmful if
swallowed, inhaled, or in contact with skin. It is also known to cause serious eye irritation and
skin irritation.[1][2][3][4]

GHS Hazard Statements:

H302: Harmful if swallowed[1][3]

H312: Harmful in contact with skin[1][3]

H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][3]

H332: Harmful if inhaled[1][3]
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o H335: May cause respiratory irritation[3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure personal safety.

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards.[1][2] A
face shield may also be
required where splash hazards

exist.

Protects against dust particles
and splashes that can cause

serious eye irritation.[1][2][5]

Skin Protection

Chemical-resistant gloves
(e.g., polychloroprene, nitrile
rubber, butyl rubber).[3] Wear
appropriate protective clothing

to prevent skin exposure.[2][4]

Prevents skin irritation and
absorption of the harmful
substance.[1][2]

Respiratory Protection

Use a NIOSH/MSHA approved
respirator if exposure limits are
exceeded or if irritation is
experienced.[2] A full-face
respirator should be used if
exposure limits are exceeded

or symptoms occur.[1]

Protects against inhalation of
harmful dust.[1][2]

Operational Plan: Handling and Storage

Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

chemical.

Handling:

o Ensure adequate ventilation in the handling area.[1][2]
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Storage:

Avoid the formation of dust and aerosols.[1]

Avoid contact with skin and eyes.[1][2][4]

Do not eat, drink, or smoke when using this product.[1][4]

Wash hands thoroughly after handling.[1][2][4]

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][4]

o Keep away from incompatible materials such as strong oxidizing agents.[2][4]

o Store apart from foodstuff containers.[3]

Emergency Procedures and First Aid

Immediate and appropriate first aid is critical in case of exposure.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.[1][2]

Skin Contact

Immediately wash off with plenty of soap and
water while removing contaminated clothing.

Seek medical attention if skin irritation occurs.[1]

[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes and

seek medical attention.[1][2]

Rinse mouth with water. Do NOT induce

Ingestion vomiting. Call a poison control center or doctor
immediately.[1][2]
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Disposal Plan

Proper disposal of 2,5-Dihydroxy-1,4-benzoquinone and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[4]

» Do not allow the chemical to enter drains.[1]
Spill Cleanup:

e For minor spills, use dry clean-up procedures and avoid generating dust.[3] Vacuum or
sweep up the material and place it into a suitable, labeled disposal container.[2][3]

o For major spills, evacuate the area and ensure adequate ventilation. Prevent the spillage
from entering drains or waterways.[3]

Visual Workflow for Safe Handling and Disposal

The following diagram outlines the key steps for the safe handling and disposal of 2,5-
Dihydroxy-1,4-benzoquinone.
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Workflow for Handling 2,5-Dihydroxy-1,4-benzoquinone
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Caption: Procedural flow for safe handling and disposal of 2,5-Dihydroxy-1,4-benzoquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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